Cas no 586965-19-7 (2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI))

• Product Name: 2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI)
• CAS No: 586965-19-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 948891
• PubChem ID: 45088397
• Update Time: 2025-04-19

2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one,1-butyl-1,3-dihydro-3-methyl-(9CI)
• 586965-19-7
• DB-281790
• SCHEMBL602795
• 1-Butyl-3-methyl-1H-imidazol-2(3H)-one
• SCHEMBL18686731
• 2H-IMIDAZOL-2-ONE, 1-BUTYL-1,3-DIHYDRO-3-METHYL-

• Inchi： 1S/C8H14N2O/c1-3-4-5-10-7-6-9(2)8(10)11/h6-7H,3-5H2,1-2H3
• InChI Key： SMFRLCUSTAVIAH-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=CN1CCCC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles